Cas no 254-62-6 (Pyrimido[4,5-c]pyridazine(7CI,8CI,9CI))

• Product Name: Pyrimido[4,5-c]pyridazine(7CI,8CI,9CI)
• CAS No: 254-62-6
• Molecular Formula: C₆H₄N₄
• Molecular Weight: 132.12276
• CID: 270122
• PubChem ID: 22498621

Pyrimido[4,5-c]pyridazine(7CI,8CI,9CI) Properties

Names and Identifiers

• Pyrimido[4,5-c]pyridazine(7CI,8CI,9CI)
• pyrimido[4,5-c]pyridazine
• 1,2,6,8-Tetraazanaphthalene
• Pyridazino[3,4-d]pyrimidine
• 254-62-6
• DTXSID20626246
• SCHEMBL1119355
• SCHEMBL20381623

• InChIKey： UVGCYMVPDRDDDT-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4N4/c1-2-9-10-6-5(1)3-7-4-8-6/h1-4H
• SMILES： N1C2N=CN=CC=2C=CN=1

Computed Properties

• Exact Mass: 132.04372
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 132.043596145g/mol
• Heavy Atom Count: 10
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56